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Compound of Interest

Compound Name:
BOC-4-AZIDO-L-

PHENYLALANINE

CAS No.: 214630-05-4; 33173-55-6

Cat. No.: B2586986

Get Quote

Compound Identification & Critical Hazard Profile
Boc-4-azido-L-phenylalanine is a non-natural amino acid derivative used primarily to

introduce bioorthogonal handles (azide moiety) into peptides for "click" chemistry (CuAAC or

SPAAC) or photo-crosslinking. While the Boc-protected form exhibits improved stability over its

free amine precursor, the azide group remains an energetic functional group requiring strict

adherence to safety protocols.
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Parameter Detail

Chemical Name
N-alpha-(tert-Butoxycarbonyl)-4-azido-L-

phenylalanine

CAS Number
33173-55-6 (Boc-protected) (Note: 33173-53-4

refers to the free amine)

Molecular Formula C₁₄H₁₈N₄O₄

Molecular Weight 306.32 g/mol

Physical State Off-white to pale yellow powder

Storage -20°C, desiccated, protected from light

Core Safety Directives
Explosion Hazard (Precursor vs. Product): The free amino acid (4-azido-L-phenylalanine)

exhibits violent decomposition characteristics approaching high explosives, with an onset

~124°C. The Boc-protected form is significantly more stable, with a decomposition onset

~111°C and mild self-heating rates. However, it must still be treated as an energetic material.

Shock Sensitivity: While organic azides are generally less sensitive than metal azides, avoid

using metal spatulas. Friction between metal and azide crystals can theoretically trigger

decomposition. Use Teflon, polypropylene, or porcelain tools.

Photolability: Aryl azides decompose into reactive nitrenes upon UV exposure (~254 nm) or

ambient light over time. All handling must occur under amber light or in low-light conditions to

preserve chemical integrity.

Experimental Handling & Stability Logic
Storage and Shelf-Life

Temperature: Store at -20°C. Long-term storage at room temperature can lead to slow

degradation and liberation of nitrogen gas, potentially pressurizing the vial.

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible.
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Container: Amber glass vials with Teflon-lined caps.

Weighing and Solubilization
Static Hazard: Dry powders can accumulate static charge. Use an antistatic gun or ionizing

blower during weighing to prevent dispersion or spark discharge.

Solubility: Soluble in organic solvents common to peptide synthesis (DMF, DCM, NMP).

Dissolution Protocol: Do not sonicate with heat. If sonication is necessary to dissolve, use

short bursts in a water bath kept below 25°C.

Application in Solid Phase Peptide Synthesis
(SPPS)[2]
This is the most critical section for application scientists. The azide group is chemically robust

against many conditions but possesses a specific "Achilles' heel" during the cleavage step.

Compatibility Overview
Coupling (Fmoc/Boc): Compatible with standard carbodiimide (DIC/Oxyma) or onium salt

(HATU/HBTU) activation.

Fmoc Deprotection: Stable to 20% Piperidine in DMF.

Boc Deprotection: Stable to TFA (Trifluoroacetic acid).

The "Scavenger Problem" (Cleavage Safety)
CRITICAL WARNING: The standard cleavage cocktails used in Boc/Fmoc chemistry often

contain thiols (e.g., EDT or 1,2-ethanedithiol) to scavenge carbocations.

The Risk: Thiols can reduce the azide group to an amine (reduction to 4-amino-

phenylalanine) or form adducts. Literature indicates EDT causes up to 50% loss of the azide

functionality during cleavage.[1]

The Solution:
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Avoid EDT: Do not use 1,2-ethanedithiol.

Preferred Cocktail: Use a Silane-based scavenger system (e.g., 95% TFA, 2.5% TIS, 2.5%

H₂O).

If Thiols are Mandatory: If sensitive residues (Met, Cys, Trp) require thiols, DTT

(Dithiothreitol) has been shown to be less aggressive towards azides than EDT, but some

reduction may still occur. Minimize cleavage time.

Workflow Visualization
The following diagram illustrates the decision logic for SPPS to ensure azide survival.
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Figure 1: Critical Decision Path for Preserving Aryl Azides in SPPS
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Chemical Reactivity & Incompatibility Logic
Understanding why reactions fail or become dangerous is key to safe handling.

Light-Induced Nitrene Formation
Aryl azides are designed to be photo-active. Upon absorption of UV light (~254-365 nm), they

release
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to form a singlet nitrene.

Mechanism:

Consequence: The nitrene is extremely reactive and will insert into nearby C-H or N-H bonds

(crosslinking). If this happens in the stock vial, the compound polymerizes and degrades.

Protocol: Always wrap reaction vessels in aluminum foil.

Metal Incompatibility ("Click" Chemistry Safety)
While Copper(I) is used to catalyze the azide-alkyne cycloaddition (CuAAC), Copper(II) azides

are shock-sensitive explosives.

Mechanism: In the presence of excess azide ions (from degradation) and copper sources

(catalyst), copper azide complexes can precipitate if the solution dries.

Protocol:

Never allow "Click" reaction mixtures to dry out completely on glass surfaces.

Quench reactions with a chelator (EDTA) to strip copper before disposal.

Use Strain-Promoted (Copper-Free) chemistry (SPAAC) with DBCO reagents when

possible to eliminate the copper hazard entirely.

Waste Disposal & Emergency Procedures
Disposal Protocol
Never dispose of azide-containing compounds down the drain.[2] Acidic drains can protonate

free azide ions (if present from degradation) to form Hydrazoic Acid (

), which is highly toxic and explosive.[3]

Segregation: Collect in a dedicated "High Nitrogen/Azide" waste stream.

Labeling: Clearly label as "Organic Azide - Potential Explosive Hazard."
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Deactivation (Small Scale): For trace amounts in glassware, rinse with a solution of Ce(IV)

ammonium nitrate or expose to UV light to decompose the azide functionality before

washing.

Bulk Disposal: Incineration by a licensed hazardous waste contractor is the only approved

method for bulk disposal.

Emergency Response[4]
Spill (Solid): Do not sweep (friction risk). Wet the spill with a solvent (ethanol/water) and wipe

up with a conductive (antistatic) cloth.

Fire: Use Carbon Dioxide (

) or dry powder. Water spray may be used to cool containers but avoid direct jetting on the
powder to prevent dust clouds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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